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Compound of Interest

Compound Name: Dicyclohexyl phthalate-d4

Cat. No.: B113682

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of Dicyclohexyl phthalate-d4 (DCHP-d4). Intended for researchers, scientists,
and professionals in drug development, this document details the compound's properties, the
methodologies for their determination, and its application in analytical workflows.

Core Physical and Chemical Properties

Dicyclohexyl phthalate-d4 is the deuterated analogue of Dicyclohexyl phthalate (DCHP), a
phthalate ester used as a plasticizer.[1] The incorporation of four deuterium atoms on the
benzene ring makes it an ideal internal standard for mass spectrometry-based quantification of
the parent compound and related phthalates.[2]

Chemical Name: Dicyclohexyl phthalate-3,4,5,6-d4[2]

e Synonyms: 1,2-Benzenedicarboxylic Acid 1,2-Dicyclohexyl Ester-d4, Phthalic Acid
Dicyclohexyl Ester-d4, DCHP-d4[3]

e CAS Number: 358731-25-6[4]
e Molecular Formula: C20DaH2204[2][3]
e Molecular Weight: 334.44 g/mol [2][3]

The following table summarizes the key physical and chemical properties of Dicyclohexyl
phthalate-d4. Data for the non-deuterated form (Dicyclohexyl phthalate) is included for
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comparison where specific data for the deuterated analogue is not available, as their physical

properties are nearly identical.[2]

Property

Value

Reference(s)

Physical State

White, crystalline solid

[5]

Odor Mildly aromatic [6]
] ] 63 - 67 °C (for non-deuterated
Melting Point [7]
DCHP)
- _ 425.8 + 18.0 °C at 760 mmHg
Boiling Point [8]
(for non-deuterated DCHP)
Flash Point 180 -190 °C [2]
Density 1.1+0.1 g/cm3 [8]
N Insoluble in water; soluble in
Solubility [9]

organic solvents

Vapor Pressure

8.7 x 10~7 mmHg (for non-
deuterated DCHP)

[6]

Refractive Index

1.544 (for non-deuterated
DCHP)

[8]

Experimental Protocols for Property Determination

Standard methodologies are employed to determine the physicochemical properties of solid

organic compounds like Dicyclohexyl phthalate-d4. Below are generalized protocols for key

characteristics.

o Sample Preparation: A small amount of the finely powdered, dry DCHP-d4 is packed into a

capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus with a heated block and a thermometer or

digital temperature sensor is used.
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e Procedure: The capillary tube is placed in the heating block. The temperature is raised
rapidly to about 10-15 °C below the expected melting point, and then the heating rate is
slowed to 1-2 °C per minute.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the substance is completely liquid are
recorded as the melting range.

Due to the high boiling point of DCHP-d4, vacuum distillation is often employed to prevent
decomposition.

Apparatus: A standard distillation setup is used, including a round-bottom flask, a condenser,
a receiving flask, and a thermometer. The apparatus is connected to a vacuum source.

Procedure: A sample of DCHP-d4 is placed in the distillation flask with boiling chips. The
system is evacuated to a specific pressure. The flask is heated, and the temperature at
which the liquid boils and the vapor condenses is recorded, along with the pressure.

Correction: The observed boiling point is then corrected to standard atmospheric pressure
using a nomograph or the Clausius-Clapeyron equation.

Apparatus: A Pensky-Martens closed-cup tester is a common apparatus for this
measurement.

Procedure: The sample is placed in the test cup and heated at a slow, constant rate with
continuous stirring.

Ignition Test: An ignition source is directed into the cup at regular temperature intervals.

Observation: The flash point is the lowest temperature at which the vapors above the liquid
ignite upon application of the ignition source.[2]

Application in Analytical Workflows

Dicyclohexyl phthalate-d4 is primarily used as an internal standard in isotope dilution mass
spectrometry (IDMS) for the quantitative analysis of phthalates in various matrices, such as
environmental and biological samples.[2] Its key advantage is that it behaves almost identically
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to the non-labeled analyte during sample preparation and analysis, correcting for matrix effects
and variations in instrument response.[2]

Click to download full resolution via product page

Caption: Workflow for quantification of phthalates using DCHP-d4 as an internal standard.

Safety and Handling

Dicyclohexyl phthalate-d4 is classified with the following hazard statements: H317 (May
cause an allergic skin reaction), H360D (May damage the unborn child), and H412 (Harmful to
aquatic life with long-lasting effects).[2] Appropriate personal protective equipment (PPE), such
as gloves and eye shields, should be worn when handling this compound.[2] It should be
stored in a well-ventilated place, and exposure should be avoided, especially during pregnancy.

[2]

This guide provides a foundational understanding of the physical characteristics of
Dicyclohexyl phthalate-d4 for its effective and safe use in a research and development
setting. For lot-specific data, always refer to the Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. hpc-standards.com [hpc-standards.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.sigmaaldrich.com/SG/en/product/sial/34186
https://www.benchchem.com/product/b113682?utm_src=pdf-body-img
https://www.benchchem.com/product/b113682?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/sial/34186
https://www.sigmaaldrich.com/SG/en/product/sial/34186
https://www.sigmaaldrich.com/SG/en/product/sial/34186
https://www.benchchem.com/product/b113682?utm_src=pdf-body
https://www.benchchem.com/product/b113682?utm_src=pdf-custom-synthesis
https://www.hpc-standards.com/productgroups/dicyclohexyl+phthalate__767/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

[sigmaaldrich.com]

. scbt.com [scht.com]

. Cpsc.gov [cpsc.gov]

. hpc-standards.com [hpc-standards.com]

. echemi.com [echemi.com]

°
(o] (0] ~ (o)) ol ey w

. kljindia.com [Kljindia.com]

2. Dicyclohexyl phthalate-3,4,5,6-d4 PESTANAL , analytical standard 358731-25-6

. Dicyclohexyl Phthalate-d4 | LGC Standards [Igcstandards.com]

. Dicyclohexyl phthalate | C20H2604 | CID 6777 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of Dicyclohexyl Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b113682#dicyclohexyl-phthalate-d4-physical-

characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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